Cas no 19901-15-6 (Acetaldehyde-d3)

• Product Name: Acetaldehyde-d3
• CAS No: 19901-15-6
• MF: C₂H₄O
• MW: 47.0710458755493
• MDL: MFCD00084102
• CID: 193636
• PubChem ID: 24872303
• Update Time: 2025-10-05

Acetaldehyde-d3 Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde-2,2,2-d3(6CI,7CI,8CI,9CI)
• ACETALDEHYDE-[2,2,2-D3]
• Acetaldehyde-d3
• (2,2,2-2H3)acetaldehyde
• 1,1,1-trideuterioacetaldehyde
• 2,2,2-d3-acetaldehyde
• 2,2,2-Trideuterio-acetaldehyd
• 2,2,2-trideuterio-acetaldehyde
• 487767_ALDRICH
• AC1L3HCU
• CD3CHO
• Acetaldehyde--d3
• ACETALDEHYDE-2,2,2-D3
• 2,2,2-trideuterioacetaldehyde
• ACETALDEHYDE-2,2,2-D3 98%
• ACETALDEHYDE-2,2,2-D3, 98 ATOM % D
• Acetaldehyde-2,2,2-d3, >=98 atom % D, >=98% (CP)
• d3-acetaldehyde
• Acetaldehyde-2,2,2-d3 (6CI,7CI,8CI,9CI)
• 19901-15-6
• DTXSID80173680
• D98475
• J-012857
• DTXCID7096171
• Acetic Aldehyde-d3; Ethanal-d3; Ethyl Aldehyde-d3; Perdeuteroacetaldehyde-d3; Tetradeuteroacetaldehyde-d3; Acetaldehyde-2,2,2-d3
• (2,2,2-(2)H?)ACETALDEHYDE

• MDL： MFCD00084102
• Inchi： 1S/C2H4O/c1-2-3/h2H,1H3/i1D3
• InChI Key： IKHGUXGNUITLKF-FIBGUPNXSA-N
• SMILES： O=CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 50.06384
• Monoisotopic Mass: 47.045044985g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.838 g/mL at 25 °C
• Melting Point: −125 °C (lit.)
• Boiling Point: 21 °C(lit.)
• Flash Point: Fahrenheit: -29.2 ° f
  Celsius: -34 ° c
  
• Refractive Index: n20/D 1.332(lit.)
• PSA: 17.07
• Solubility: Not determined

Acetaldehyde-d3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H224-H319-H335-H351
• Warning Statement： P210-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1089 3/PG 1
• WGK Germany：1
• Hazard Category Code： 12-36/37-40
• Safety Instruction： 16-33-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：12-36/37-40

Additional information on Acetaldehyde-d3

Comprehensive Guide to Acetaldehyde-d3 (CAS No. 19901-15-6): Properties, Applications, and Industry Insights

Acetaldehyde-d3 (CAS No. 19901-15-6), also known as deuterated acetaldehyde, is a stable isotope-labeled compound widely utilized in analytical chemistry, pharmaceutical research, and metabolic studies. This deuterium-substituted variant of acetaldehyde offers unique advantages in NMR spectroscopy and mass spectrometry, making it indispensable for tracing molecular pathways and quantifying biological processes. With the growing demand for isotope-labeled compounds in drug development, Acetaldehyde-d3 has emerged as a critical tool for researchers aiming to enhance precision medicine and environmental monitoring.

The molecular structure of Acetaldehyde-d3 features three deuterium atoms replacing hydrogen at specific positions, significantly reducing signal interference in spectroscopic analysis. This property aligns with current trends in green chemistry, where minimizing background noise improves data accuracy while reducing reagent waste. Recent studies highlight its role in volatile organic compound (VOC) research, particularly in atmospheric science investigations addressing climate change biomarkers. As industries prioritize sustainable methodologies, the compound's stability under extreme pH conditions further expands its utility in biocatalysis applications.

In pharmaceutical applications, Acetaldehyde-d3 serves as a key intermediate for synthesizing deuterated active pharmaceutical ingredients (APIs). The "deuterium switch" strategy—a hot topic in drug discovery—leverages compounds like this to modify pharmacokinetic profiles while maintaining therapeutic efficacy. A 2023 Journal of Medicinal Chemistry report emphasized its use in developing next-generation protease inhibitors, with improved metabolic stability compared to non-deuterated counterparts. This positions Acetaldehyde-d3 at the forefront of personalized therapeutics innovation.

From a commercial perspective, the global market for isotope-labeled standards is projected to grow at 6.8% CAGR through 2030, driven by advancements in LC-MS/MS technologies and stricter regulatory compliance requirements. Acetaldehyde-d3 meets ISO 17034 accreditation standards, ensuring reproducibility across good laboratory practice (GLP) environments. Manufacturers now offer customized certified reference materials with ≥99.5% isotopic purity, catering to forensic toxicology labs and food safety testing facilities addressing residual solvent analysis challenges.

Emerging applications in petroleum geochemistry demonstrate Acetaldehyde-d3's versatility beyond life sciences. Oil companies employ it as a tracer in reservoir characterization studies, where its distinct spectral signature helps model hydrocarbon migration patterns. Concurrently, material scientists exploit its deuterium content to engineer organic semiconductors with enhanced charge transport properties—an innovation relevant to flexible electronics development. These interdisciplinary uses underscore why search queries for "deuterated solvent applications" and "stable isotope synthesis" show 40% annual growth on scientific databases.

Quality control protocols for Acetaldehyde-d3 emphasize rigorous gas chromatography validation to maintain <99.9% chemical purity. Storage recommendations specify amber glass vials under inert gas at -20°C to prevent radical polymerization—a frequent concern among purchasers according to supplier analytics data. Leading distributors now provide COA documentation with batch-specific residual moisture measurements, addressing a top customer pain point identified in laboratory procurement surveys.

The environmental profile of Acetaldehyde-d3 complies with REACH regulations, with biodegradation studies showing >90% mineralization within 28 days under aerobic conditions. This positions it favorably against traditional halogenated tracers in ecotoxicology assessments. Recent patent filings reveal novel methods for continuous flow synthesis of this compound, reducing production costs by 30%—a development likely to accelerate adoption in high-throughput screening workflows.

For researchers exploring protein-ligand interactions, Acetaldehyde-d3 enables precise hydrogen-deuterium exchange experiments to map binding sites. This technique gained prominence after Nobel Prize-winning cryo-EM advancements created demand for complementary solution-phase analysis tools. The compound's compatibility with automated peptide synthesis platforms further solidifies its role in structural biology infrastructure modernization initiatives.